![molecular formula C15H19N3OS B2457549 1-(Tert-butyl)-3-((2-(thiophen-2-yl)pyridin-3-yl)methyl)urea CAS No. 2034315-44-9](/img/structure/B2457549.png)
1-(Tert-butyl)-3-((2-(thiophen-2-yl)pyridin-3-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Tert-butyl)-3-((2-(thiophen-2-yl)pyridin-3-yl)methyl)urea, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Association Studies and Complex Formation
Research on similar urea derivatives has focused on their ability to form complexes through hydrogen bonding. One study explored the association of N-(pyridin-2-yl),N'-substituted ureas with 2-amino-1,8-naphthyridines and benzoates, highlighting the classical substituent effect on the association facilitated by hydrogen bonding. This study provides insights into the complex formation capabilities of urea derivatives, suggesting potential applications in designing molecular recognition systems and sensors (Ośmiałowski et al., 2013).
Lithiation and Substitution Reactions
Another area of research involves the lithiation and substitution reactions of urea derivatives, which are critical for synthetic chemistry. Studies on the lithiation of N-(pyridin-3-ylmethyl)pivalamide and related compounds reveal the regioselectivity of these reactions, providing pathways to substituted derivatives with high yields. This research underscores the compound's significance in organic synthesis, offering methods for introducing functional groups and building complex molecules (Smith et al., 2013).
Metal Ion Binding and Coordination Chemistry
The compound's structural motif is also relevant to coordination chemistry, where its ability to bind metal ions through nitrogen atoms is of interest. Research on ion-pair binding by mixed N,S-donor 2-ureidopyridine ligands demonstrates the compound's potential in forming complexes with metals, which could be exploited in catalysis, environmental remediation, and the development of new materials (Qureshi et al., 2009).
Supramolecular Chemistry and Self-assembly
Furthermore, the urea derivative's structural elements facilitate investigations into supramolecular chemistry, particularly in self-assembly processes. Studies focusing on the assembly of macrocyclic structures using urea ligands highlight the potential for creating novel molecular architectures. These findings could lead to advancements in nanotechnology, molecular devices, and materials science (Troff et al., 2012).
properties
IUPAC Name |
1-tert-butyl-3-[(2-thiophen-2-ylpyridin-3-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3OS/c1-15(2,3)18-14(19)17-10-11-6-4-8-16-13(11)12-7-5-9-20-12/h4-9H,10H2,1-3H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBORKYQYECIGJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NCC1=C(N=CC=C1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.